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Compound of Interest

Compound Name: 2-Butylhexanoic acid

L  Get Quote

Cat. No.: B1217910

A summary of the key physicochemical properties of 2-Butylhexanoic acid is presented in the
table below. This data is essential for its handling, characterization, and application in synthetic

chemistry.
Property Value Reference
IUPAC Name 2-butylhexanoic acid [2]

Dibutylacetic acid, Di-n-
Synonyms ) ] [2]
butylacetic acid

CAS Number 3115-28-4 [2]
Molecular Formula C10H2002 [2]
Molecular Weight 172.26 g/mol [2]
Exact Mass 172.146329876 Da [2]

Topological Polar Surface Area

37.3A2

[2]

GHS Hazard Statements

H315: Causes skin
irritationH318: Causes serious
eye damageH335: May cause

respiratory irritation

[2]

Synthesis of 2-(bromomethyl)-2-butylhexanoic Acid
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The synthesis of 2-(bromomethyl)-2-butylhexanoic acid is a critical process for its use as a
pharmaceutical intermediate. An efficient, one-pot synthesis method has been developed that
is suitable for industrial-scale production, avoiding the need for hazardous reagents and
complex purification techniques like column chromatography.[1][3]

Starting Materials

Sodium Alkoxide [——————

Intermediate Formation Final Product Synthesis
Halogenated Butane Dialkyw 2-butyl-2-(hydroxymethyl itrile 2-(bromomet
Ij

Ethyl Cyanoacetate
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Synthetic workflow for 2-(bromomethyl)-2-butylhexanoic acid.

Detailed Experimental Protocol

The following protocol outlines a one-pot synthesis of 2-(bromomethyl)-2-butylhexanoic acid.
Step 1: Dialkylation

 In a suitable reaction vessel, a sodium alkoxide solution is prepared in an anhydrous alcohol.
o Ethyl cyanoacetate is added dropwise to the alkoxide solution at room temperature.

» Ahalogenated butane (e.g., bromobutane) is then added, and the reaction mixture is stirred
until the dialkylation is complete, which can be monitored by Thin Layer Chromatography
(TLC).
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Step 2: Reduction

o Without isolation of the dialkylated intermediate, a reducing agent is added to the reaction
mixture.

e The reaction is maintained at a controlled temperature (e.g., not exceeding 60°C) until the
reduction is complete, as indicated by TLC.[1]

Step 3: Bromination and Hydrolysis

e The crude 2-butyl-2-(hydroxymethyl)hexanenitrile is then subjected to bromination and
hydrolysis.

» Hydrobromic acid (40% aqueous solution) and concentrated sulfuric acid are added to the
intermediate in a three-necked flask.[1]

e The mixture is heated to approximately 130-135°C for several hours. The reaction progress
is monitored by TLC.[1]

Purification

» Upon completion of the reaction, the mixture is cooled, and dichloromethane (DCM) and
activated carbon are added.[1]

e The mixture is filtered, and the pH of the filtrate is adjusted to 3-5 using a saturated sodium
carbonate solution.[1]

e The organic phase is separated, washed with water and brine, and then dried over
anhydrous sodium sulfate.[1]

e The solvent is removed under reduced pressure to yield a crude product, which is then
purified by recrystallization from petroleum ether to afford the final product as a white solid
with high purity.[1]

Characterization

The identity and purity of the synthesized 2-(bromomethyl)-2-butylhexanoic acid are
confirmed using various analytical techniques.
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Analytical Technique

Purpose

Key Observations

1H NMR Spectroscopy

To confirm the molecular
structure and proton

environments.

The spectrum should show
characteristic signals for the
butyl and hexanoyl chains, as
well as a singlet for the

bromomethyl protons.

13C NMR Spectroscopy

To confirm the carbon

framework of the molecule.

The spectrum should be
consistent with the expected
number of carbon signals,
including the carbonyl carbon

of the carboxylic acid.

Infrared (IR) Spectroscopy

To identify the presence of key

functional groups.

A strong absorption band
corresponding to the C=0
stretch of the carboxylic acid is

expected.[3]

Mass Spectrometry (MS)

To determine the molecular
weight and fragmentation

pattern.

The mass spectrum should
show a molecular ion peak
consistent with the molecular

weight of the compound.

Biological Activity and Applications

The primary application of 2-Butylhexanoic acid and its derivatives is in drug development. 2-

(bromomethyl)-2-butylhexanoic acid is a key intermediate in the synthesis of 1,2,5-

benzothiadiazepine derivatives. These compounds are potent modulators of bile acid

transporters, such as the apical sodium-dependent bile acid transporter (ASBT) and the

hepatic bile acid transporter (LBAT).[1] By inhibiting these transporters, these derivatives can

modulate bile acid circulation, which has therapeutic implications for a variety of diseases.
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2-(bromomethyl)-2-butylhexanoic Acid

%ynthesis Intermediate

1,2,5-Benzothiadiazepine DerivativeH

Mechanism of Action

Bile Acid Transporter Inhibition
(ASBT & LBAT)

Therapeutic Areas ¢
y y

Metabolic Disorders Gastrointestinal Diseases Constipation

Therapeutic Application

Cardiovascular Diseases

Click to download full resolution via product page
Application of 2-(bromomethyl)-2-butylhexanoic acid in drug development.

Conclusion

2-Butylhexanoic acid, and more specifically its derivative 2-(bromomethyl)-2-butylhexanoic
acid, represents a valuable and versatile building block in modern medicinal chemistry. The
development of efficient and scalable synthetic routes has made it an attractive starting
material for the synthesis of complex pharmaceutical agents. Its role as a key intermediate in
the creation of bile acid modulators highlights its importance in the development of new
treatments for a range of diseases. This technical guide provides a solid foundation for
researchers and drug development professionals working with this compound, from its
synthesis and purification to its characterization and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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